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Compound of Interest

Compound Name: Sebaleic Acid-d19

Cat. No.: B12301230

This technical guide provides a comprehensive overview of the chemical properties and
structure of deuterated sebacic acid, with a focus on Sebacic Acid-d16. It is intended for
researchers, scientists, and drug development professionals who utilize isotopically labeled
compounds in their studies. This document summarizes key quantitative data, outlines the
compound's structure, and discusses its applications.

Chemical Properties and Structure

Sebacic acid is a naturally occurring dicarboxylic acid with the chemical formula C10H1804. Its
deuterated analogue, Sebacic Acid-d16 (also known as 1,10-Decanedioic-d16 acid), is a
valuable tool in various research applications, particularly in metabolic studies and as an
internal standard for mass spectrometry. In this variant, sixteen hydrogen atoms on the alkyl
chain are replaced with deuterium.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of both standard
sebacic acid and its deuterated form, Sebacic Acid-d16, for easy comparison.
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Property Sebacic Acid Sebacic Acid-d16
2,2,3,3,4,45,5,6,6,7,7,8,8,9,9-
IUPAC Name Decanedioic acid hexadecadeuteriodecanedioic
acid[1]
] ) ) d16-sebacic acid, Decanedioic
Synonyms 1,8-Octanedicarboxylic acid )
acid-d16[1]
CAS Number 111-20-6 73351-71-0, 38085-96-0[1][2]
Molecular Formula C10H1804 C10H2D1604[2]
Molecular Weight 202.25 g/mol 218.35 g/mol
Melting Point 133-137 °C 133-137 °C
Boiling Point 294.5 °C at 100 mmHg 2945 °C
White crystalline powder or )
Appearance Solid
granules
) ) Not explicitly stated, but
- Sparingly soluble in water; o
Solubility expected to be similar to the

soluble in ethanol and ether

non-deuterated form.

Chemical Structure

The chemical structure of Sebacic Acid-d16 is identical to that of sebacic acid, with the

exception of the isotopic substitution of hydrogen with deuterium on the eight methylene groups

of the carbon chain.

Caption: Chemical Structure of Sebacic Acid-d16.

Experimental Information

While specific, detailed experimental protocols for the synthesis and analysis of Sebacic Acid-

d16 are not readily available in the public domain, general approaches for the synthesis of

deuterated carboxylic acids can be inferred.

Synthesis
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The synthesis of deuterated sebacic acid, such as Sebacic Acid-d16, would likely involve the
use of deuterated starting materials or deuterium gas in the presence of a catalyst. One
possible route could be the catalytic reduction of a suitable unsaturated precursor with
deuterium gas (D2). Another approach could involve the hydrolysis of a deuterated ester
precursor. The synthesis of the non-deuterated form is often achieved through the cleavage of
ricinoleic acid from castor oil.

Analysis

Standard analytical techniques can be employed to characterize Sebacic Acid-d16:

e Mass Spectrometry (MS): This is a primary technique for confirming the isotopic enrichment
of the compound. The mass spectrum of Sebacic Acid-d16 will show a molecular ion peak at
a higher m/z value compared to the non-deuterated form, corresponding to the mass
difference of the incorporated deuterium atoms.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum of a highly enriched Sebacic Acid-d16 sample would
show a significant reduction or absence of signals corresponding to the methylene
protons.

o 2H NMR (Deuterium NMR): This technique can be used to directly observe the deuterium
nuclei and confirm their positions within the molecule.

o 13C NMR: The carbon-13 NMR spectrum would show signals for the carbonyl carbons and
the methylene carbons. The signals for the deuterated carbons may exhibit characteristic
splitting patterns due to coupling with deuterium.

Applications in Research and Drug Development

Deuterated compounds like Sebacic Acid-d16 are valuable tools for researchers and drug
development professionals.

Metabolic Studies

Isotopically labeled compounds are widely used as tracers to study metabolic pathways.
Sebacic Acid-d16 can be used to investigate the metabolism of fatty acids in various biological
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systems. By tracking the fate of the deuterium-labeled molecule, researchers can gain insights
into its absorption, distribution, metabolism, and excretion (ADME).

Internal Standards

In quantitative analysis using mass spectrometry, deuterated compounds serve as excellent
internal standards. Since Sebacic Acid-d16 has nearly identical chemical and physical
properties to its non-deuterated counterpart, it co-elutes during chromatographic separation.
However, it is easily distinguished by its higher mass in the mass spectrometer. This allows for
accurate quantification of endogenous or administered sebacic acid in complex biological
matrices.

The following diagram illustrates the workflow of using a deuterated internal standard in a
typical quantitative mass spectrometry experiment.
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Caption: Workflow for Quantitative Analysis using a Deuterated Internal Standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Deuterated Sebacic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12301230#sebacic-acid-d19-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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